1-{4-[(2-chlorophenoxy)methyl]benzoyl}-6-methyl-1,2,3,4-tetrahydroquinoline

• IUPAC Name: [4-[(2-chlorophenoxy)methyl]phenyl]-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone
• InChI: InChI=1S/C24H22ClNO2/c1-17-8-13-22-20(15-17)5-4-14-26(22)24(27)19-11-9-18(10-12-19)16-28-23-7-3-2-6-21(23)25/h2-3,6-13,15H,4-5,14,16H2,1H3
• InChI Key: LNEZNENCSGPHRO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(CCC2)C(=O)C3=CC=C(C=C3)COC4=CC=CC=C4Cl
• Molecular Formula: C24H22ClNO2
• Molecular Weight: 391.9 g/mol

Description

1-{4-[(2-chlorophenoxy)methyl]benzoyl}-6-methyl-1,2,3,4-tetrahydroquinoline, commonly known as CMTMQ, is a synthetic compound that has been studied for its potential applications in scientific research. This molecule has a unique structure that makes it a promising candidate for various applications in the field of biochemistry and pharmacology.

Mechanism of Action

The mechanism of action of CMTMQ is not fully understood. However, studies have shown that it can inhibit the activity of certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It can also modulate the activity of certain neurotransmitters in the brain, which may contribute to its potential applications in the treatment of neurodegenerative diseases.
Biochemical and Physiological Effects:
CMTMQ has been shown to have a number of biochemical and physiological effects. Studies have shown that it can induce apoptosis in cancer cells, inhibit the activity of certain enzymes and proteins, and modulate the activity of certain neurotransmitters in the brain. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CMTMQ in lab experiments is its unique structure, which makes it a promising candidate for various applications in the field of biochemistry and pharmacology. However, one of the limitations of using CMTMQ in lab experiments is its low solubility in water, which can make it difficult to work with.

Future Directions

There are several future directions for the study of CMTMQ. One potential direction is to further investigate its potential applications in cancer research. Another potential direction is to explore its potential applications in the treatment of neurodegenerative diseases. Additionally, more research is needed to fully understand the mechanism of action of CMTMQ and to identify any potential side effects or limitations of its use in scientific research.

Synthesis Methods

The synthesis of CMTMQ involves a multi-step process that starts with the reaction of 2-chlorobenzyl chloride with 4-(hydroxymethyl)phenol to form 2-(4-hydroxybenzyl)phenol. This intermediate is then reacted with 4-chlorobenzoyl chloride to form 1-{4-[(2-chlorophenoxy)methyl]benzoyl}-2-(4-hydroxybenzyl)benzene. The final step involves the reaction of this intermediate with methylamine to form CMTMQ.

Scientific Research Applications

CMTMQ has been studied for its potential applications in various fields of scientific research. One of the most promising applications of CMTMQ is in the field of cancer research. Studies have shown that CMTMQ has anti-tumor activity and can induce apoptosis in cancer cells. It has also been studied for its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.